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Compound of Interest

Compound Name: 2-methyl-N-phenylaniline

Cat. No.: B073849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core properties of 2-methyl-N-
phenylaniline (CAS 1205-39-6), also known as N-phenyl-o-toluidine or 2-

methyldiphenylamine. This document consolidates available data on its chemical and physical

properties, safety information, and established synthetic and analytical methodologies. Due to

a lack of specific studies on its biological activity, this guide also presents a hypothetical

metabolic pathway based on the known metabolism of structurally related aromatic amines. All

quantitative data is summarized in structured tables for ease of reference. Detailed

experimental protocols for its synthesis and characterization are provided, along with visual

diagrams to illustrate the synthetic workflow and a putative metabolic pathway. This guide is

intended to be a valuable resource for professionals in research, chemical synthesis, and drug

development who are working with or interested in this compound.

Chemical and Physical Properties
2-methyl-N-phenylaniline is a substituted diarylamine that serves as a versatile intermediate

in organic synthesis.[1] Its structural characteristics, featuring a phenyl group and a methyl-

substituted phenyl group attached to a secondary amine, impart specific physical and chemical

properties that are critical for its application in various chemical transformations.[1]

Table 1: General and Physical Properties of 2-methyl-N-phenylaniline
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Property Value Reference(s)

CAS Number 1205-39-6 [2][3][4][5][6]

Molecular Formula C₁₃H₁₃N [2][5][6]

Molecular Weight 183.25 g/mol [1][3][5][6]

IUPAC Name 2-methyl-N-phenylaniline [3]

Synonyms

N-phenyl-o-toluidine, 2-

methyldiphenylamine, 2-

anilinotoluene

[3][4]

Appearance
Colorless to yellow clear liquid

or solid/semi-solid
[2][4]

Boiling Point 305 °C [4]

Flash Point 144 °C [4]

Specific Gravity (20/20) 1.07 [4]

Purity >98.0% (GC) [4]

Storage Temperature
Room temperature, in a dark

place under inert atmosphere
[2][7]

Safety and Handling
2-methyl-N-phenylaniline is classified as a hazardous substance. Appropriate personal

protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn

when handling this chemical.[8] Work should be conducted in a well-ventilated area or a fume

hood.[1]

Table 2: GHS Hazard Information for 2-methyl-N-phenylaniline
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Hazard
Class

Pictogram
Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Reference(s
)

Skin Irritation

(Category 2)
GHS07 Warning

H315:

Causes skin

irritation.

P264, P280,

P302+P352,

P332+P313,

P362+P364

[2][4][8]

Eye Irritation

(Category

2A)

GHS07 Warning

H319:

Causes

serious eye

irritation.

P264, P280,

P305+P351+

P338,

P337+P313

[2][4][8]

Specific

target organ

toxicity —

Single

exposure

(Category 3),

Respiratory

tract irritation

GHS07 Warning

H335: May

cause

respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[2][8]

Experimental Protocols
Synthesis via Buchwald-Hartwig Amination
The primary method for the synthesis of 2-methyl-N-phenylaniline is the palladium-catalyzed

Buchwald-Hartwig amination.[1] This cross-coupling reaction forms the C-N bond between an

aryl halide and an amine.

Protocol:

Reaction Setup: To an oven-dried Schlenk flask, add Pd₂(dba)₃ (1 mol%), a suitable

phosphine ligand (e.g., Xantphos, 2 mol%), and sodium tert-butoxide (1.4 equivalents). The

flask is evacuated and backfilled with argon three times.
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Addition of Reactants: Anhydrous toluene is added, followed by 2-bromotoluene (1.0

equivalent) and aniline (1.2 equivalents).

Reaction Conditions: The reaction mixture is heated to 100 °C and stirred under an argon

atmosphere for 18-24 hours. The progress of the reaction should be monitored by TLC or

GC-MS.

Work-up: After the reaction is complete, the mixture is cooled to room temperature and

filtered through a pad of celite. The filtrate is concentrated under reduced pressure.

Purification: The crude product is purified by flash column chromatography on silica gel using

a hexane/ethyl acetate gradient to yield 2-methyl-N-phenylaniline as a colorless to pale

yellow oil.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: Prepare a 10 µg/mL solution of 2-methyl-N-phenylaniline in a volatile

organic solvent such as dichloromethane or ethyl acetate.

GC Conditions:

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 280 °C.

Oven Program: Initial temperature of 80 °C for 1 min, ramp to 280 °C at 10 °C/min, and

hold for 10 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Injection Mode: Splitless.

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.
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Mass Range: Scan from m/z 50 to 300.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6 mL of deuterated

chloroform (CDCl₃).

¹H NMR: Acquire the spectrum on a 400 MHz or higher spectrometer. The expected aromatic

protons will appear in the range of δ 6.8-7.4 ppm, the N-H proton as a broad singlet, and the

methyl protons around δ 2.3 ppm.

¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. The aromatic carbons will

resonate in the δ 115-150 ppm region, and the methyl carbon will appear around δ 17-20

ppm.

Visualizations
Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of 2-methyl-N-
phenylaniline via the Buchwald-Hartwig amination.
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Reaction Preparation

Reaction Execution

Work-up and Purification
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Under Argon
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Cool to room temperature

Reaction complete

Filter through celite

Concentrate under reduced pressure
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Pure 2-methyl-N-phenylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 2-methyl-N-phenylaniline | | High Purity [benchchem.com]

3. CN101774929A - Preparation method of 2-methyl-4-nitrophenylamine - Google Patents
[patents.google.com]

4. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. uoguelph.ca [uoguelph.ca]

8. par.nsf.gov [par.nsf.gov]

To cite this document: BenchChem. [Technical Guide: Properties of 2-methyl-N-phenylaniline
(CAS 1205-39-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073849#2-methyl-n-phenylaniline-cas-number-1205-
39-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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